Cas no 137441-18-0 (4-Hydroxy-5-methoxy-1-methylquinolin-2(1H)-one)

• Product Name: 4-Hydroxy-5-methoxy-1-methylquinolin-2(1H)-one
• CAS No: 137441-18-0
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD28167944
• CID: 2157272
• PubChem ID: 78358316
• Update Time: 2025-05-23

4-Hydroxy-5-methoxy-1-methylquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-quinolinone, 4-hydroxy-5-methoxy-1-methyl-
• 4-Hydroxy-5-methoxy-1-methylquinolin-2(1H)-one
• 2(1H)-Quinolinone,4-hydroxy-5-Methoxy-1-Methyl-
• AKOS037649782
• SCHEMBL24854794
• 4-hydroxy-5-methoxy-1-methylquinolin-2-one
• CS-13634
• 137441-18-0
• CS-M2836

• MDL： MFCD28167944
• Inchi： 1S/C11H11NO3/c1-12-7-4-3-5-9(15-2)11(7)8(13)6-10(12)14/h3-6,13H,1-2H3
• InChI Key： FDKORWLIUIWUCQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1C(=CC(N2C)=O)O

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroxyquinolones

Additional information on 4-Hydroxy-5-methoxy-1-methylquinolin-2(1H)-one

4-Hydroxy-5-methoxy-1-methylquinolin-2(1H)-one: A Comprehensive Overview

The compound 4-Hydroxy-5-methoxy-1-methylquinolin-2(1H)-one, also identified by the CAS number CAS 137441-18-0, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of quinoline derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The molecule's unique combination of functional groups, including hydroxyl, methoxy, and methyl groups, contributes to its intriguing chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 4-Hydroxy-5-methoxy-1-methylquinolin-2(1H)-one. One such approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing complex aromatic systems. These methods not only enhance the yield of the desired product but also minimize the formation of by-products, making them environmentally friendly and cost-effective.

The biological activity of 4-Hydroxy-5-methoxy-1-methylquinolin-2(1H)-one has been a focal point of recent studies. Researchers have demonstrated that this compound exhibits potent antioxidant properties, which could be attributed to its ability to scavenge free radicals. Furthermore, preliminary in vitro assays have revealed that it may possess anti-inflammatory and antimicrobial activities, making it a promising candidate for drug development.

In terms of structural analysis, the molecule's quinoline skeleton plays a crucial role in determining its pharmacokinetic properties. The presence of hydroxyl and methoxy groups at specific positions enhances its solubility and bioavailability, which are critical factors for drug delivery systems. Additionally, computational studies using molecular docking techniques have provided insights into how this compound interacts with various biological targets, further highlighting its potential therapeutic applications.

The synthesis of 4-Hydroxy-5-methoxy-1-methylquinolin-2(1H)-one can be achieved through a multi-step process involving nucleophilic aromatic substitution and oxidation reactions. The optimization of reaction conditions, such as temperature and solvent selection, has significantly improved the overall efficiency of the synthesis pathway. Moreover, green chemistry principles have been integrated into these processes to reduce waste and promote sustainability.

Looking ahead, the application of machine learning algorithms in predicting the pharmacological profiles of compounds like 4-Hydroxy-5-methoxy-1-methylquinolin-2(1H)-one holds immense promise. By analyzing large datasets from clinical trials and preclinical studies, these algorithms can identify potential drug candidates with higher precision and speed. This integration of artificial intelligence with traditional medicinal chemistry is expected to revolutionize the drug discovery process.

In conclusion, 4-Hydroxy-5-methoxy-1-methylquinolin-2(1H)-one, with its unique chemical structure and diverse functional groups, represents a valuable asset in contemporary research. Its potential applications span across multiple disciplines, from pharmaceuticals to agrochemicals. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to make significant contributions to both academic and industrial advancements.